Cas no 2168140-20-1 (7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane)
7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane
- 2168140-20-1
- 7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane
- EN300-1280304
-
- Inchi: 1S/C11H21NO2/c1-3-11(4-2)12-7-5-10(14-11)6-8-13-9-10/h12H,3-9H2,1-2H3
- InChI Key: PCYJTPCDGVDGQO-UHFFFAOYSA-N
- SMILES: O1C(CC)(CC)NCCC21COCC2
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.5Ų
7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280304-0.05g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 0.05g |
$1428.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-0.1g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 0.1g |
$1496.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-0.25g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 0.25g |
$1564.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-0.5g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 0.5g |
$1632.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-1.0g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 1g |
$1701.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-2.5g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 2.5g |
$3332.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-5.0g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 5g |
$4930.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-10.0g |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 10g |
$7312.0 | 2023-06-07 | ||
| Enamine | EN300-1280304-50mg |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 50mg |
$1428.0 | 2023-10-01 | ||
| Enamine | EN300-1280304-100mg |
7,7-diethyl-2,6-dioxa-8-azaspiro[4.5]decane |
2168140-20-1 | 100mg |
$1496.0 | 2023-10-01 |
7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane
Professional Introduction to Compound with CAS No. 2168140-20-1 and Product Name: 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane
The compound in question, identified by the CAS No. 2168140-20-1, is a meticulously crafted molecule with the systematic name 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane. This intricate structure, characterized by its spirocyclic framework and azaheterocyclic core, positions it as a subject of significant interest in the realm of medicinal chemistry and chemical biology. The presence of multiple functional groups, including ethers and a nitrogen-containing ring, endows this compound with unique chemical properties that make it a promising candidate for further exploration.
Recent advancements in the field of drug discovery have highlighted the importance of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity. The spirocyclic core in 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane contributes to its rigid conformation, which can be leveraged to optimize interactions with biological targets. This structural motif has been increasingly recognized for its potential in designing novel therapeutic agents that can modulate complex biological pathways.
The azaheterocyclic component of the molecule is particularly noteworthy, as nitrogen-containing heterocycles are frequently found in biologically active compounds. The spiro connection between the cycloalkane and the azaheterocycle introduces a degree of conformational flexibility while maintaining overall structural integrity. This balance is crucial for achieving optimal pharmacokinetic properties, including solubility and metabolic stability.
In the context of current research, compounds like 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane are being investigated for their potential applications in addressing various therapeutic challenges. For instance, studies have suggested that spirocyclic scaffolds can improve drug-like properties such as oral bioavailability and reduced off-target effects. The incorporation of an azaheterocycle further enhances the molecule's interaction with biological targets, making it a versatile platform for medicinal chemists.
The 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane structure presents an opportunity to explore novel mechanisms of action. Researchers are particularly interested in how the spirocyclic framework can be modified to enhance binding affinity to specific protein targets. This has implications for developing drugs that can selectively interact with disease-causing proteins while minimizing side effects.
From a synthetic chemistry perspective, the preparation of 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane involves sophisticated methodologies that highlight the ingenuity of modern organic synthesis. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve this goal.
The role of computational chemistry in designing and optimizing molecules like 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane cannot be overstated. Molecular modeling and simulation tools have enabled researchers to predict binding interactions and optimize molecular properties before experimental synthesis begins. This approach has significantly accelerated the drug discovery process by reducing the number of trial-and-error experiments.
Recent publications have demonstrated the potential of spirocyclic compounds in addressing neurological disorders, cancer, and inflammatory diseases. The unique structural features of 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane make it a promising candidate for further investigation in these areas. By leveraging cutting-edge synthetic methods and computational tools, researchers aim to develop novel therapeutics that can harness the full potential of this molecular scaffold.
The future directions for research on 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane include exploring its derivatives to enhance pharmacological activity and reduce potential toxicity profiles. Structural modifications can be tailored to improve solubility, bioavailability, and metabolic stability while maintaining or enhancing target binding affinity. These efforts are essential for translating laboratory findings into viable clinical candidates.
In conclusion,CAS No 2168140-20-1 represents a fascinating compound with significant potential in medicinal chemistry and chemical biology。The systematic name 7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane underscores its complex yet well-defined structure,which positions it as a valuable scaffold for developing novel therapeutic agents。With ongoing research efforts focused on optimizing its pharmacological properties,this compound holds promise for addressing various medical challenges in the future。
2168140-20-1 (7,7-diethyl-2,6-dioxa-8-azaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)